Cas no 881432-51-5 (3-{2-(3,4-dimethoxyphenyl)ethylamino}-6-(4-methoxyphenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one)

• Product Name: 3-{2-(3,4-dimethoxyphenyl)ethylamino}-6-(4-methoxyphenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one
• CAS No: 881432-51-5
• MF: C₂₁H₂₄N₄O₄
• MW: 396.439664840698
• CID: 5476253
• PubChem ID: 135686483
• Update Time: 2025-07-17

3-{2-(3,4-dimethoxyphenyl)ethylamino}-6-(4-methoxyphenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one Chemical and Physical Properties

Names and Identifiers

• STL267650
• 3-((3,4-dimethoxyphenethyl)amino)-6-(4-methoxybenzyl)-1,2,4-triazin-5(4H)-one
• AKOS002273013
• AKOS022116751
• 3-[2-(3,4-dimethoxyphenyl)ethylamino]-6-[(4-methoxyphenyl)methyl]-4H-1,2,4-triazin-5-one
• 3-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-6-(4-methoxybenzyl)-1,2,4-triazin-5-ol
• F2713-0897
• AB00681231-01
• 881432-51-5
• 3-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-6-(4-methoxybenzyl)-1,2,4-triazin-5(4H)-one
• STL229481
• 3-{2-(3,4-dimethoxyphenyl)ethylamino}-6-(4-methoxyphenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one

• Inchi： 1S/C21H24N4O4/c1-27-16-7-4-14(5-8-16)12-17-20(26)23-21(25-24-17)22-11-10-15-6-9-18(28-2)19(13-15)29-3/h4-9,13H,10-12H2,1-3H3,(H2,22,23,25,26)
• InChI Key： KOSDRIRZNMLPJN-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CCNC1=NN=C(C(N1)=O)CC1C=CC(=CC=1)OC)OC

Computed Properties

• Exact Mass: 396.17975526g/mol
• Monoisotopic Mass: 396.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 93.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3-{2-(3,4-dimethoxyphenyl)ethylamino}-6-(4-methoxyphenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one

Comprehensive Overview of 3-{2-(3,4-dimethoxyphenyl)ethylamino}-6-(4-methoxyphenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one (CAS No. 881432-51-5)

The compound 3-{2-(3,4-dimethoxyphenyl)ethylamino}-6-(4-methoxyphenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one (CAS No. 881432-51-5) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex name reflects its intricate chemical architecture, featuring a 1,2,4-triazin-5-one core substituted with 3,4-dimethoxyphenyl and 4-methoxyphenyl groups. This combination of functional groups contributes to its potential biological activity, making it a subject of interest for drug discovery and development.

In recent years, the demand for novel heterocyclic compounds like 3-{2-(3,4-dimethoxyphenyl)ethylamino}-6-(4-methoxyphenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one has surged due to their applications in targeting various diseases. Researchers are particularly intrigued by its potential role in modulating enzymatic pathways, given the presence of the triazine moiety, which is known for its versatility in medicinal chemistry. The methoxy substitutions further enhance its pharmacokinetic properties, improving solubility and bioavailability.

The synthesis of CAS No. 881432-51-5 involves multi-step organic reactions, often starting from readily available precursors like 3,4-dimethoxyphenethylamine and 4-methoxybenzaldehyde. These intermediates are strategically combined to form the dihydrotriazinone scaffold, a process that requires precise control of reaction conditions to ensure high yield and purity. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the structure and purity of the final product.

One of the most frequently asked questions about 3-{2-(3,4-dimethoxyphenyl)ethylamino}-6-(4-methoxyphenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one revolves around its potential therapeutic applications. Preliminary studies suggest that this compound may exhibit activity against certain inflammatory markers, aligning with the growing interest in anti-inflammatory agents. Additionally, its methoxyphenyl derivatives are being explored for their neuroprotective effects, a hot topic in neurodegenerative disease research.

From an industrial perspective, CAS No. 881432-51-5 is often discussed in the context of scalable synthesis and cost-effective production. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the demands of academic and pharmaceutical researchers. Its stability under standard storage conditions makes it a practical choice for long-term studies.

Environmental and safety considerations are also critical when working with 3-{2-(3,4-dimethoxyphenyl)ethylamino}-6-(4-methoxyphenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one. While it is not classified as hazardous, proper handling protocols should be followed to minimize exposure. Researchers are advised to consult material safety data sheets (MSDS) and adhere to laboratory best practices.

In summary, 3-{2-(3,4-dimethoxyphenyl)ethylamino}-6-(4-methoxyphenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one (CAS No. 881432-51-5) represents a promising candidate for further investigation in drug development. Its unique structure, combined with its potential biological activities, positions it as a valuable tool for scientists exploring new therapeutic avenues. As research progresses, this compound may unlock new possibilities in treating complex diseases, contributing to the advancement of modern medicine.